Cas no 1021205-99-1 (1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one)
![1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one structure](https://ossimg.kuujia.com/scimg/1021500/1021205-99-1x500.png)
1021205-99-1 structure
Product Name:1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one
CAS No:1021205-99-1
MF:C23H29NO5
MW:399.480067014694
CID:6353163
PubChem ID:30858806
Update Time:2024-01-14
1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one
- AKOS005177129
- 1021205-99-1
- 1-[2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl]-2-(3,4-dimethoxyphenyl)ethanone
- SR-01000921880
- SR-01000921880-1
- F5278-0062
- 1-(2,4-dihydroxy-3-((4-methylpiperidin-1-yl)methyl)phenyl)-2-(3,4-dimethoxyphenyl)ethanone
-
- Inchi： 1S/C23H29NO5/c1-15-8-10-24(11-9-15)14-18-19(25)6-5-17(23(18)27)20(26)12-16-4-7-21(28-2)22(13-16)29-3/h4-7,13,15,25,27H,8-12,14H2,1-3H3
- InChI Key： KLQYUQMDIHPNTI-UHFFFAOYSA-N
- SMILES： OC1C(C(CC2C=CC(=C(C=2)OC)OC)=O)=CC=C(C=1CN1CCC(C)CC1)O
Computed Properties
- Exact Mass: 399.20457303g/mol
- Monoisotopic Mass: 399.20457303g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 79.2Ų
1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5278-0062-2μmol |
1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one |
1021205-99-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5278-0062-5μmol |
1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one |
1021205-99-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5278-0062-10μmol |
1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one |
1021205-99-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5278-0062-20μmol |
1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one |
1021205-99-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5278-0062-1mg |
1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one |
1021205-99-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5278-0062-2mg |
1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one |
1021205-99-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5278-0062-3mg |
1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one |
1021205-99-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5278-0062-4mg |
1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one |
1021205-99-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5278-0062-5mg |
1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one |
1021205-99-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5278-0062-10mg |
1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one |
1021205-99-1 | 10mg |
$79.0 | 2023-09-10 |
1-{2,4-dihydroxy-3-[(4-methylpiperidin-1-yl)methyl]phenyl}-2-(3,4-dimethoxyphenyl)ethan-1-one Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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